Cas no 175541-14-7 (Benzo[c]thiophene-1-carboxylic acid, 3-(methylthio)-, ethyl ester)

• Product Name: Benzo[c]thiophene-1-carboxylic acid, 3-(methylthio)-, ethyl ester
• CAS No: 175541-14-7
• MF: C₁₂H₁₂O₂S₂
• MW: 252.352480888367
• CID: 1361325
• Update Time: 2024-08-17

Benzo[c]thiophene-1-carboxylic acid, 3-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene-1-carboxylic acid, 3-(methylthio)-, ethyl ester

• Inchi： 1S/C12H12O2S2/c1-3-14-11(13)10-8-6-4-5-7-9(8)12(15-2)16-10/h4-7H,3H2,1-2H3
• InChI Key： RIRCYAXBRIZHPY-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(SC)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 252.02796

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 405.9±30.0 °C(Predicted)
• PSA: 26.3